Cas no 62654-17-5 (benzene-1,4-diamine ethanedioate (1:1))
62654-17-5 structure
Product Name:benzene-1,4-diamine ethanedioate (1:1)
CAS No:62654-17-5
MF:C8H10N2O4
MW:198.176002025604
CID:1640709
PubChem ID:44111
Update Time:2025-04-21
benzene-1,4-diamine ethanedioate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- benzene-1,4-diamine ethanedioate (1:1)
- 1,4-Benzenediamine, ethanedioate (1:1)
- benzene-1,4-diamine,oxalic acid
- p-phenylenediamine oxalate
- 1,4-BENZENEDIAMINE ETHANEDIOATE
- HSDB 6249
- DJ1F4R673N
- JBLFIYDHGYMNEJ-UHFFFAOYSA-N
- UNII-DJ1F4R673N
- 1,4-benzenediamine oxalate
- DTXSID6069612
- 62654-17-5
- AKOS024336567
- SCHEMBL6915099
- 1,4-BENZENEDIAMINE ETHANEDIOATE [HSDB]
- Q27276421
-
- Inchi: 1S/C6H8N2.C2H2O4/c7-5-1-2-6(8)4-3-5;3-1(4)2(5)6/h1-4H,7-8H2;(H,3,4)(H,5,6)
- InChI Key: JBLFIYDHGYMNEJ-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)=O.NC1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 198.0641
- Monoisotopic Mass: 108.068748
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 54.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.3
- Topological Polar Surface Area: 52
Experimental Properties
- Melting Point: 145-147 DEG C
- Boiling Point: 267.4°C at 760 mmHg
- Flash Point: 135.9°C
- PSA: 126.64
benzene-1,4-diamine ethanedioate (1:1) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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